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Compound of Interest

Compound Name: 4-Oxopentanenitrile

Cat. No.: B1606563

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological profile of 4-Oxopentanenitrile (also known as levulinonitrile or
4-oxovaleronitrile), CAS Number 927-56-0. The information is intended to support risk
assessment and the implementation of safe laboratory and drug development practices.

Core Safety and Hazard Information

4-Oxopentanenitrile is a chemical compound with significant health hazards. Based on the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is classified
as toxic if swallowed, harmful in contact with skin or if inhaled, and causes skin and serious eye
irritation.[1]

GHS Hazard and Precautionary Statements

A summary of the GHS hazard (H) and precautionary (P) statements for 4-Oxopentanenitrile
Is provided in the table below.[1]
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Hazard Class GHS Pictogram Signal Word Hazard Statement
Acute Toxicity, Oral H301: Toxic if
Skull and crossbones Danger
(Category 3) swallowed
Acute Toxicity, Oral ] ] H302: Harmful if
Exclamation mark Warning
(Category 4) swallowed
Acute Toxicity, Dermal ] ] H312: Harmful in
Exclamation mark Warning ] ]
(Category 4) contact with skin
Skin )
. I . i H315: Causes skin
Corrosion/Irritation Exclamation mark Warning S
irritation
(Category 2)
Serious Eye )
o ] ] H319: Causes serious
Damage/Eye Irritation ~ Exclamation mark Warning o
eye Irritation
(Category 2A)
Acute Toxicity, )
) ) ) H332: Harmful if
Inhalation (Category Exclamation mark Warning )
inhaled
4)
Specific target organ
toxicity — Single
] ] H335: May cause
exposure (Category Exclamation mark Warning

3), Respiratory tract
irritation

respiratory irritation

Precautionary Statements: P261, P264, P270, P271, P280, P301+P310, P301+P312,
P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362,
P363, P403+P233, P405, P501.

Physicochemical and Toxicological Data

Physical and Chemical Properties

While some sources indicate that 4-Oxopentanenitrile is a liquid at room temperature, a

complete set of experimentally verified physical and chemical properties is not consistently

available. The following table summarizes the available data.
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Property Value Source
Molecular Formula C5H7NO [1112][3][4]
Molecular Weight 97.12 g/mol [1112][31[4]
CAS Number 927-56-0 [11[3][4]
IUPAC Name 4-oxopentanenitrile [1]

Levulinonitrile, 4-
Synonyms oxovaleronitrile, 3- [1]

Acetylpropionitrile

Physical Form Liquid

Storage Temperature Room Temperature

Toxicological Data

Specific quantitative toxicological data, such as LD50 and LC50 values for 4-
Oxopentanenitrile, are not readily available in the public domain. The hazard classifications
are based on data from similar compounds and computational models.

Experimental Protocols and Handling

Detailed experimental protocols for the handling and use of 4-Oxopentanenitrile are not
widely published. However, based on its classification as a hazardous substance, the following
general procedures for handling [3-ketonitriles should be strictly adhered to.

General Handling and Storage

o Engineering Controls: All work with 4-Oxopentanenitrile should be conducted in a well-
ventilated chemical fume hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.
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o Body Protection: A lab coat or chemical-resistant apron is required.

o Handling: Avoid direct contact with skin and eyes. Do not inhale vapors or mists. Prevent the
formation of aerosols.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

Spill and Emergency Procedures

o Small Spills: Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand)
and place it in a sealed container for disposal.

o Large Spills: Evacuate the area and prevent entry. Contact emergency services.
e First Aid:

o In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

o If inhaled: Move the person to fresh air and keep them comfortable for breathing.

o If swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.

Potential Toxicological Pathways

Specific studies on the signaling pathways affected by 4-Oxopentanenitrile are not available.
However, the toxicity of aliphatic nitriles is generally attributed to their in-vivo metabolism, which
can release cyanide.

Metabolic Activation and Cyanide Release

The probable metabolic pathway for 4-Oxopentanenitrile involves cytochrome P450-mediated
oxidation at the carbon atom adjacent to the nitrile group. This leads to the formation of an
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unstable cyanohydrin, which can then decompose to release a cyanide ion and the
corresponding ketone.

Metabolic Activation in the Liver

Corresponding Ketone
} - Cytochrome P450 Unstable Cyanohydrin Spontaneous
4-Oxopentanenitrile (Oxidation) Decomposition

Cyanide lon (CN-)

Click to download full resolution via product page

Caption: Probable metabolic pathway of 4-Oxopentanenitrile leading to cyanide release.

Cellular Toxicity of Cyanide

The released cyanide ion is a potent inhibitor of cellular respiration. It binds to the ferric iron in
cytochrome c oxidase (Complex 1V) in the mitochondrial electron transport chain. This inhibition
blocks the utilization of oxygen, leading to cytotoxic hypoxia and a rapid decrease in ATP
production.
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Caption: Mechanism of cyanide-induced cellular toxicity via inhibition of cellular respiration.

Workflow for Safe Handling and Experimentation

The following diagram outlines a logical workflow for researchers planning to work with 4-

Oxopentanenitrile.
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Start: Planning Experiment
with 4-Oxopentanenitrile

Conduct Risk Assessment:
- Review SDS and literature
- Identify hazards
- Plan mitigation measures

A 4

Select Appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves
- Lab coat/apron

.

Prepare Engineering Controls:
- Ensure fume hood is operational
- Have spill kit and first aid
-available

'

Perform Experiment:
- Follow established protocols
- Avoid inhalation, ingestion, and skin contact

!

Dispose of Waste:
- Collect in labeled, sealed containers
- Follow institutional and local regulations

'

(Decontaminate Work Area and PPE)

End of Procedure

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 4-Oxopentanenitrile in a research setting.
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Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a formal risk assessment or the guidance of a qualified safety
professional. Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier
before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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